Cas no 119138-95-3 (2-hydroxy-2-methyl-3H-chromen-4-one)

• Product Name: 2-hydroxy-2-methyl-3H-chromen-4-one
• CAS No: 119138-95-3
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 2616189
• PubChem ID: 71339597
• Update Time: 2025-04-21

2-hydroxy-2-methyl-3H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3H-chromen-4-one
• 2-hydroxy-2-methyl-3,4-dihydro-2H-1-benzopyran-4-one
• DTXSID80766990
• 119138-95-3
• 2-Hydroxy-2-methyl-2,3-dihydro-4H-1-benzopyran-4-one
• 2-Hydroxy-2-methylchroman-4-one
• DTXCID10717733

• Inchi： 1S/C10H10O3/c1-10(12)6-8(11)7-4-2-3-5-9(7)13-10/h2-5,12H,6H2,1H3
• InChI Key： PXIGHXIKZDCYLC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC1(C)O)=O

Computed Properties

• Exact Mass: 178.062994177Da
• Monoisotopic Mass: 178.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų